Cas no 1270427-32-1 (1-(Furan-2-YL)prop-2-EN-1-amine)

• Product Name: 1-(Furan-2-YL)prop-2-EN-1-amine
• CAS No: 1270427-32-1
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5583073
• PubChem ID: 55293472
• Update Time: 2025-06-08

1-(Furan-2-YL)prop-2-EN-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-YL)prop-2-EN-1-amine
• 2-Furanmethanamine, α-ethenyl-
• 1270427-32-1
• SCHEMBL4619007
• AKOS006368063
• N16701

• Inchi： 1S/C7H9NO/c1-2-6(8)7-4-3-5-9-7/h2-6H,1,8H2
• InChI Key： BWYDWAUFFSFAMD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C=C)N

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 162.0±25.0 °C(Predicted)
• pka: 8.48±0.50(Predicted)

Additional information on 1-(Furan-2-YL)prop-2-EN-1-amine

Comprehensive Overview of 1-(Furan-2-YL)prop-2-EN-1-amine (CAS No. 1270427-32-1): Properties, Applications, and Industry Trends

1-(Furan-2-YL)prop-2-EN-1-amine (CAS No. 1270427-32-1) is a specialized organic compound featuring a furan ring linked to an amine-functionalized propene chain. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity profile. The compound's furan-amine hybrid scaffold enables diverse applications, particularly in the synthesis of bioactive molecules and functional materials. Recent studies highlight its potential as a key intermediate for developing novel heterocyclic compounds with tailored properties.

In the context of current industry trends, researchers are increasingly exploring furan-derived amines like 1-(Furan-2-YL)prop-2-EN-1-amine for sustainable chemistry applications. The compound's biorenewable origin (furan can be derived from biomass) aligns with the global push toward green chemistry solutions. Analytical techniques including HPLC purity analysis, NMR characterization, and mass spectrometry confirm its structural integrity, with typical purity levels exceeding 98% in commercial samples. The vinylamine moiety offers particular synthetic value, allowing for Michael additions or polymerization reactions.

The pharmaceutical industry shows growing interest in CAS 1270427-32-1 as a building block for drug discovery. Its furan-amine pharmacophore appears in several investigational compounds targeting neurological and metabolic disorders. Computational chemistry studies suggest the molecule's potential as a hydrogen bond donor/acceptor, enhancing binding affinity in drug-receptor interactions. Meanwhile, material scientists utilize its conjugated double bond system for creating functional polymers with optoelectronic properties.

From a commercial perspective, 1-(Furan-2-YL)prop-2-EN-1-amine suppliers emphasize strict quality control measures including residual solvent monitoring and isomer content analysis. The compound typically appears as a pale yellow to amber liquid at room temperature, with storage recommendations emphasizing protection from light and oxygen. Current market research indicates rising demand from Asia-Pacific research institutions, particularly for high-purity grades used in catalysis studies.

Environmental and safety assessments of 1270427-32-1 reveal favorable profiles compared to traditional amine compounds. The furan ring biodegradability contributes to reduced ecological persistence, while the molecule's moderate water solubility facilitates waste stream management. These characteristics position it as an attractive option for industries seeking EPA-compliant alternatives to persistent synthetic intermediates.

Emerging applications explore the compound's utility in click chemistry reactions and metal-organic framework (MOF) synthesis. The allylic amine group enables efficient functionalization of nanomaterials, while the furan oxygen participates in coordination chemistry. Recent patent literature describes its incorporation into self-healing polymers and conductive composites, reflecting cross-disciplinary innovation potential.

Analytical challenges associated with 1-(Furan-2-YL)prop-2-EN-1-amine include its sensitivity to air oxidation and tendency for dimerization. Advanced stabilization techniques involving antioxidant additives and inert atmosphere packaging have significantly improved shelf life. Chromatographic methods continue to evolve for precise quantification of degradation products, with UHPLC-MS/MS emerging as the gold standard for quality assurance.

The scientific community anticipates expanded utilization of CAS 1270427-32-1 in combinatorial chemistry platforms and high-throughput screening applications. Its structural features enable rapid generation of molecular diversity, particularly when used in multicomponent reactions. Ongoing structure-activity relationship studies aim to optimize the compound's performance in asymmetric synthesis and chiral resolution processes.